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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B12420381

An In-depth Technical Guide to the Physical and Chemical Characteristics of Cyhalothrin-d5

Introduction

Cyhalothrin-d5 is the deuterium-labeled form of Cyhalothrin, a synthetic pyrethroid insecticide.
[1] Specifically, it is an isotopologue where five hydrogen atoms on the phenoxy ring have been
replaced with deuterium.[2] This isotopic substitution makes Cyhalothrin-d5 an invaluable tool
in analytical chemistry, particularly for isotope dilution mass spectrometry (IDMS).[1] Because
isotope-labeled compounds share nearly identical physical and chemical properties with their
non-labeled counterparts, they serve as ideal internal standards for accurate quantification in
complex matrices, effectively compensating for analyte loss during sample preparation and
mitigating matrix effects in LC-MS or GC-MS analysis.[1] This guide provides a comprehensive
overview of the core physical and chemical characteristics of Cyhalothrin-d5, details relevant
experimental protocols, and visualizes key workflows for its application.

Physical and Chemical Properties

While specific experimental data for every physical property of the deuterated form is not
always available, the properties are considered to be nearly identical to the unlabeled
Cyhalothrin. The following tables summarize the key characteristics.

Table 1: General and Chemical Properties of Cyhalothrin-d5
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Property Value Source

[(S)-cyano-[3-(2,3,4,5,6-
pentadeuteriophenoxy)phenyl]
methyl] (1R,3R)-3-[(Z)-2-

Chemical Name chloro-3,3,3-trifluoroprop-1- [2]
enyl]-2,2-
dimethylcyclopropane-1-

carboxylate

A-Cyhalothrin-d5, gamma-
Synonyms Cyhalothrin-d5, Cyhalothrin- [2]
(phenoxy-d5)

Molecular Formula C23H14DsCIFsNO3 [11[3]
Molecular Weight 454.88 g/mol [11[3]
CAS Number 2411870-79-4 [1]
Unlabeled CAS 68085-85-8 (for Cyhalothrin) [1114]
Purity >98.0% [1]

Table 2: Physical Characteristics of Cyhalothrin and Cyhalothrin-d5
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Property Value Source
Colorless to light yellow liquid
Appearance , [1][3]
or solid
Melting Point 49.2 °C (for A-Cyhalothrin) [41[5]
Boiling Point Decomposes before boiling [4]

Water Solubility

0.005 mg/L (at 20 °C, for
Cyhalothrin)

[4]

Solubility (Organic)

Very soluble in acetone,
dichloromethane, methanol,
hexane, toluene (>500 g/L at
20 °C)

[4]16]

Vapor Pressure

1.5 x 107° mm Hg (at 25 °C,
for A-Cyhalothrin)

[5]

LogP (Octanol/Water)

6.1-6.8

[2][6]

Storage Temperature

2-8°C or -20°C in solution for

long-term storage

[1]

Stability and Reactivity

o Thermal Stability: Cyhalothrin is stable at temperatures below 220°C and decomposes at

275°C.[5][6]

» Light Stability: It is relatively stable to degradation in sunlight, a property that allows for its

effective use in agriculture.[5] A study noted that the loss on storage in light is less than 10%

over 20 months.[6]

o Hydrolysis: The ester bond is susceptible to hydrolysis, especially under alkaline conditions.

Lambda-cyhalothrin is stable at pH 5 but hydrolyzes at pH 9 with a half-life of approximately

7 days.[5]

e Incompatible Materials: Avoid strong oxidizing agents, reducing agents, and water (due to

hydrolysis).[3]
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Experimental Protocols
Synthesis of Cyhalothrin-d5

A documented method describes the synthesis of D5-Cyhalothrin using D6-phenol as the
starting material to achieve high isotopic enrichment.[7]

Methodology:
o Starting Material: The synthesis begins with D6-phenol.

Esterification: The core of the synthesis involves the esterification of 3-(2-chloro-3,3,3-
trifluoroprop-1-enyl)-2,2-dimethylcyclopropanecarboxylic acid chloride with alpha-cyano-3-
(phenoxy-d5)benzyl alcohol.[5][8] The deuterated phenoxy benzyl alcohol intermediate is
prepared from the starting D6-phenol.

Purification: The final product is purified to achieve high chemical purity (e.g., >98%).

Confirmation: The structure and isotopic abundance are confirmed using analytical
techniques such as *H NMR and mass spectrometry to ensure successful deuterium labeling
and purity.[7]

Quantification by Isotope Dilution GC-MS/MS

Cyhalothrin-d5 is primarily used as an internal standard for the quantification of cyhalothrin in
environmental and food samples.

Methodology:

Sample Preparation: A homogenized sample (e.qg., fruit, soil, water) is accurately weighed or
measured.

Internal Standard Spiking: A known amount of Cyhalothrin-d5 solution (in a solvent like
acetonitrile or acetone) is added to the sample at the beginning of the extraction process.

Extraction: The sample is extracted using an appropriate organic solvent (e.g., acetonitrile)
often followed by a salting-out step (QUEChERS method).
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e Cleanup: The crude extract is cleaned using solid-phase extraction (SPE) or dispersive SPE
(d-SPE) with materials like PSA (primary secondary amine) and C18 to remove interfering
matrix components.

e Analysis: The final extract is concentrated and injected into a Gas Chromatograph (GC)
coupled with a tandem Mass Spectrometer (MS/MS).

o GC Separation: A capillary column (e.g., coated with OV-101) is used to separate the
analyte from other compounds. Capillary columns can separate the diastereoisomers of
cyhalothrin.[5]

o MS/MS Detection: The mass spectrometer is operated in Multiple Reaction Monitoring
(MRM) mode. Specific precursor-to-product ion transitions for both unlabeled cyhalothrin
and Cyhalothrin-d5 are monitored for high selectivity and sensitivity.

» Quantification: The concentration of cyhalothrin in the original sample is calculated by
comparing the peak area ratio of the native analyte to the Cyhalothrin-d5 internal standard
against a calibration curve. This ratio corrects for any loss of analyte during the entire
procedure.

Visualizations

The following diagram illustrates the general workflow for using Cyhalothrin-d5 as an internal
standard in a typical analytical procedure.
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Caption: Workflow for Cyhalothrin analysis using Cyhalothrin-d5 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. gamma-Cyhalothrin-d5 | C23H19CIF3NO3 | CID 124202471 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. hpc-standards.com [hpc-standards.com]

e 4. Cyhalothrin - Wikipedia [en.wikipedia.org]

e 5. Cyhalothrin (EHC 99, 1990) [inchem.org]

e 6. Cyhalothrin | C23H19CIF3NO3 | CID 5281873 - PubChem [pubchem.ncbi.nim.nih.gov]
e 7. benthamdirect.com [benthamdirect.com]

o 8. Cyhalothrin (Ref: OMS 2011) [sitem.herts.ac.uk]

 To cite this document: BenchChem. [Physical and chemical characteristics of Cyhalothrin-
d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12420381#physical-and-chemical-characteristics-of-
cyhalothrin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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